(2Z)-4-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate

• IUPAC Name: [(2Z)-4-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 2-methylpropanoate
• InChI: InChI=1S/C23H24O7/c1-12(2)23(25)29-15-7-13(3)20-16(11-15)30-17(21(20)24)8-14-9-18(26-4)22(28-6)19(10-14)27-5/h7-12H,1-6H3/b17-8-
• InChI Key: ZKXINNJWQYZLCZ-IUXPMGMMSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)O2)OC(=O)C(C)C
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/O2)OC(=O)C(C)C
• Molecular Formula: C23H24O7
• Molecular Weight: 412.4 g/mol

Description

The compound contains a trimethoxyphenyl group, which is a six-membered electron-rich ring and is one of the most critical and valuable cores of a variety of biologically active molecules found either in natural products or synthetic compounds. This ring has been incorporated in a wide range of therapeutically interesting drugs.

Chemical Reactions Analysis

The trimethoxyphenyl group is known to be involved in various chemical reactions. For instance, it can participate in electrophilic aromatic substitution reactions and can also undergo demethylation under certain conditions.

Mechanism of Action

Target of Action

Compounds with a similar 3,4,5-trimethoxyphenyl (tmp) group have been found to exhibit diverse bioactivity effects . They have shown notable anti-cancer effects by effectively inhibiting tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .

Mode of Action

For instance, they can inhibit the growth of malignant breast tumors .

Biochemical Pathways

Tmp-bearing compounds have been associated with anti-inflammatory, anti-alzheimer, anti-depressant, and anti-migraine properties, thereby indicating their potential impact on a wide range of biochemical pathways .

Pharmacokinetics

It is known that the structural backbones of natural products often allow the possibility for biological activity or structural modification to improve potency and pharmacokinetics .

Result of Action

It is known that tmp-bearing compounds have demonstrated significant efficacy against leishmania, malaria, and trypanosoma, indicating their potential as anti-parasitic agents .

Biochemical Analysis

Biochemical Properties

The TMP group in (2Z)-4-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate has been found to interact with various enzymes and proteins. It has displayed notable anti-cancer effects by effectively inhibiting tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .

Cellular Effects

This compound influences cell function by interacting with various cellular processes. It has shown to have an impact on cell signaling pathways, gene expression, and cellular metabolism . The TMP group in this compound has been associated with anti-inflammatory, anti-Alzheimer, anti-depressant, and anti-migraine properties, thereby expanding its therapeutic scope .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .